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For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxiranylmethyl veratrate, also known by its IUPAC name oxiran-2-ylmethyl 3,4-
dimethoxybenzoate, is an organic chemical compound with the CAS number 97259-65-9. Its
structure features a veratrate group ester-linked to a glycidyl (oxiranylmethyl) moiety. This
bifunctional nature suggests potential reactivity as an electrophile (due to the epoxide ring) and
a molecule with potential biological activities conferred by the dimethoxybenzoyl group. This
document provides a comprehensive overview of its chemical properties, synthesis, and known
biological context, designed to support research and development activities.

Chemical and Physical Properties

A summary of the key chemical and physical properties for Oxiranylmethyl veratrate is
provided in Table 1. These properties have been computationally predicted and provide a
foundational understanding of the molecule's characteristics.

Table 1: Chemical and Physical Properties of Oxiranylmethyl Veratrate
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Property Value Source
CAS Number 97259-65-9 [1]
Molecular Formula C12H140s5 [1]
Molecular Weight 238.24 g/mol [1]
IUPAC Name oxiran-2-ylmethyl 3,4- 1]

dimethoxybenzoate

Canonical SMILES

COC1=C(C=C(C=C1)C(=0)0
CC2C02)0C

[1]

InChl Key

VPTDIKOVZYYYNW-
UHFFFAOYSA-N

[1]

Synonyms

For comprehensive literature and database searches, a list of known synonyms for

Oxiranylmethyl veratrate is provided in Table 2.

Table 2: Synonyms for Oxiranylmethyl Veratrate

Synonym

oxiran-2-ylmethyl 3,4-dimethoxybenzoate

3,4-Dimethoxybenzoic acid, oxiranylmethyl ester

EINECS 306-427-1

(Oxiran-2-yl)methyl 3,4-dimethoxybenzoate

Synthesis of Oxiranylmethyl Veratrate

A detailed experimental protocol for the synthesis of Oxiranylmethyl veratrate is outlined

below, based on established methodologies.
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Experimental Protocol: Synthesis of Oxiranylmethyl
Veratrate

Objective: To synthesize Oxiranylmethyl veratrate from veratric acid and epichlorohydrin.
Materials:

» Veratric acid

e Epichlorohydrin

o Potassium carbonate (K2CO3)

e N,N-Dimethylformamide (DMF)

» Ethyl acetate

» Saturated sodium bicarbonate solution
e Brine

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve veratric acid (1 equivalent) in N,N-dimethylformamide (DMF).

o Addition of Base: Add potassium carbonate (1.5 equivalents) to the solution.

» Addition of Epichlorohydrin: Add epichlorohydrin (1.2 equivalents) to the reaction mixture.
» Reaction Conditions: Heat the mixture to 80°C and stir for 12 hours.

o Work-up:

o Cool the reaction mixture to room temperature.
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o Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

o Wash the combined organic layers with saturated sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous sodium sulfate.

e Purification:
o Filter the mixture and concentrate the filtrate under reduced pressure.

o Purify the crude product by silica gel column chromatography using a suitable eluent
system (e.g., a gradient of hexane and ethyl acetate).

e Characterization:
o Analyze the purified product by thin-layer chromatography (TLC) to confirm its purity.

o Obtain spectroscopic data (*H NMR, 3C NMR, IR, and MS) to confirm the structure of
Oxiranylmethyl veratrate.

Synthesis Workflow Diagram

The logical flow of the synthesis protocol is illustrated in the following diagram:
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Caption: Synthesis workflow for Oxiranylmethyl veratrate.

Biological Activity and Signaling Pathways

Currently, there is a lack of publicly available scientific literature detailing the specific biological
activities, mechanisms of action, or involvement in signaling pathways for Oxiranylmethyl
veratrate. The presence of the epoxide group, a known reactive moiety, suggests potential for
covalent modification of biological macromolecules, which could be explored in future research.
The veratrate moiety is present in some natural products with known biological activities, which
may provide a starting point for investigation.

Further research is required to elucidate the pharmacological profile of this compound.

Experimental Protocols for Biological Assays

Due to the limited available data on the biological effects of Oxiranylmethyl veratrate, detailed
experimental protocols for specific biological assays are not yet established. Researchers
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interested in investigating this compound could consider the following general experimental
approaches:

o Cytotoxicity Assays: To assess the effect of the compound on cell viability, standard assays
such as the MTT, XTT, or LDH release assays could be employed using a panel of cancer
and non-cancer cell lines.

e Enzyme Inhibition Assays: Given the reactive epoxide, screening against various enzyme
classes (e.g., proteases, kinases, esterases) could identify potential molecular targets.

o Receptor Binding Assays: To determine if the compound interacts with specific cellular
receptors.

As research into this compound progresses, it is anticipated that more specific and detailed
protocols will be developed.

Logical Relationships in Drug Discovery

The investigation of a novel compound like Oxiranylmethyl veratrate within a drug discovery
context follows a logical progression. The following diagram illustrates this general workflow.
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Caption: General workflow for drug discovery.

Conclusion
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Oxiranylmethyl veratrate is a readily synthesizable organic compound. While its chemical
properties are understood, its biological activities and potential therapeutic applications remain
largely unexplored. This technical guide provides a foundational resource for researchers and
scientists, outlining the known chemical data and synthesis protocols. The absence of
significant biological data highlights a clear opportunity for further investigation into the
pharmacological potential of this molecule. The provided workflows for synthesis and drug
discovery offer a roadmap for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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